![molecular formula C22H20F3NO4 B6281892 rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans CAS No. 2744318-38-3](/img/no-structure.png)
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans
Overview
Description
Rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans is a useful research compound. Its molecular formula is C22H20F3NO4 and its molecular weight is 419.4. The purity is usually 95.
BenchChem offers high-quality rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans involves the protection of the amine group, followed by the addition of the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then removed, and the carboxylic acid is activated for coupling with the trifluoroethylamine. The final step involves the removal of the protecting group to yield the desired compound.", "Starting Materials": [ "3R,4R-pyrrolidine-3-carboxylic acid", "9H-fluorene-9-methanol", "2,2,2-trifluoroethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "diisopropylethylamine (DIPEA)", "dichloromethane (DCM)", "dimethylformamide (DMF)", "triethylamine (TEA)", "acetic anhydride", "pyridine", "methanol", "ethyl acetate", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "water" ], "Reaction": [ "Protection of the amine group with acetic anhydride and pyridine in DCM", "Addition of Fmoc group with Fmoc-Cl and DIPEA in DMF", "Removal of Fmoc group with 20% piperidine in DMF", "Activation of carboxylic acid with DCC and NHS in DCM", "Coupling of activated carboxylic acid with trifluoroethylamine in DMF with TEA as a base", "Removal of protecting group with NaHCO3 in methanol and water", "Purification of the final product with ethyl acetate and NaCl solution" ] } | |
CAS RN |
2744318-38-3 |
Product Name |
rac-(3R,4R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid, trans |
Molecular Formula |
C22H20F3NO4 |
Molecular Weight |
419.4 |
Purity |
95 |
Origin of Product |
United States |
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